Cas no 33935-69-2 (2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI))

2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) structure
33935-69-2 structure
Product Name:2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI)
CAS No:33935-69-2
MF:C10H13N5O
MW:221.235662221909
CID:294530
PubChem ID:90471613
Update Time:2025-04-19

2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI)
    • ZEATIN-8-14C
    • 33935-69-2
    • Inchi: 1S/C10H13N5O/c1-7(4-16)2-3-11-9-8-10(13-5-12-8)15-6-14-9/h2,5-6,16H,3-4H2,1H3,(H2,11,12,13,14,15)/b7-2+/i5+2
    • InChI Key: UZKQTCBAMSWPJD-IFPNWWLTSA-N
    • SMILES: OC/C(/C)=C/CNC1=C2C(=NC=N1)N=[14CH]N2

Computed Properties

  • Exact Mass: 221.11525204g/mol
  • Monoisotopic Mass: 221.11525204g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 86.7Ų

2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: 16-26-36
  • Hazardous Material Identification: F Xi R
  • Storage Condition:−20°C
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited